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Compound of Interest

Compound Name: Boc-Phg-OH

Cat. No.: B558233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-Butoxycarbonyl-L-phenylglycine (Boc-L-phenylglycine) is a pivotal protected amino acid

derivative extensively utilized in peptide synthesis and the development of pharmaceutical

compounds. The presence of the tert-butoxycarbonyl (Boc) protecting group on the alpha-

amino function enhances the compound's stability and modulates its solubility, making it an

essential building block in solid-phase and solution-phase peptide synthesis. A thorough

understanding of its physical properties is critical for its effective application in synthetic

methodologies, process optimization, and the formulation of novel therapeutics. This technical

guide provides a comprehensive overview of the core physical properties of Boc-L-

phenylglycine, complete with experimental protocols for their determination.

Core Physical Properties
The physical characteristics of Boc-L-phenylglycine are summarized in the table below,

providing a quick reference for researchers.
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Property Value Solvents/Conditions

Appearance
White to off-white crystalline

powder
-

Melting Point 88-91 °C -

Optical Rotation +144° (c=1, ethanol) Ethanol

+135.0 ± 4.5º (c=1, MeOH) Methanol

Solubility Insoluble Water

Soluble
Dichloromethane,

Dimethylformamide

Slightly Soluble DMSO, Methanol

Data Presentation
The following table summarizes the key quantitative physical properties of Boc-L-phenylglycine,

compiled from various sources.

Parameter Reported Value(s) Notes

Melting Point (°C) 88-91[1]
A narrow melting point range is

indicative of high purity.

Specific Optical Rotation ([α]D) +144° (c=1, ethanol, 20°C)
The positive sign indicates

dextrorotation.

+135.0 ± 4.5º (c=1, MeOH,

25°C)[2]

The value can vary slightly with

the solvent and temperature.

Solubility

Insoluble in water.[1] Soluble in

organic solvents such as

dichloromethane and

dimethylformamide.[3] Slightly

soluble in DMSO and

methanol.[4]

Quantitative solubility data is

not readily available in the

literature. Solubility is a critical

parameter for reaction setup

and purification.
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Experimental Protocols
Detailed methodologies for the determination of the key physical properties of Boc-L-

phenylglycine are provided below. These protocols are standardized procedures applicable to

crystalline organic compounds.

Determination of Melting Point
Objective: To determine the temperature range over which Boc-L-phenylglycine transitions from

a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for grinding large crystals)

Procedure:

Sample Preparation: Place a small amount of dry Boc-L-phenylglycine powder on a clean,

dry surface. If the crystals are large, gently grind them to a fine powder using a mortar and

pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount of the compound into the tube. The packed sample height should be

approximately 2-3 mm.

Compacting the Sample: Invert the capillary tube and gently tap the sealed end on a hard

surface to compact the sample at the bottom of the tube.

Measurement:

Place the capillary tube into the heating block of the melting point apparatus.
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Set the apparatus to heat at a rapid rate (e.g., 10-20°C/minute) to obtain an approximate

melting range.

Allow the apparatus to cool to at least 20°C below the approximate melting point.

Prepare a new sample and heat at a slower rate (1-2°C/minute) through the expected

melting range.

Data Recording: Record the temperature at which the first droplet of liquid appears (the

onset of melting) and the temperature at which the last solid crystal melts (the completion of

melting). This range is the melting point of the sample.

Determination of Specific Optical Rotation
Objective: To measure the angle through which plane-polarized light is rotated by a solution of

Boc-L-phenylglycine.

Apparatus:

Polarimeter

Polarimeter cell (sample tube), typically 1 dm in length

Volumetric flask (e.g., 10 mL)

Analytical balance

Sodium D-line lamp (589 nm) or other specified light source

Procedure:

Solution Preparation:

Accurately weigh approximately 100 mg of Boc-L-phenylglycine.

Transfer the weighed sample to a 10 mL volumetric flask.

Dissolve the sample in the specified solvent (e.g., ethanol or methanol) and fill the flask to

the mark. Ensure the solution is homogeneous. This creates a solution with a
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concentration (c) of approximately 1 g/100 mL.

Instrument Calibration:

Turn on the polarimeter and allow the light source to stabilize.

Fill the polarimeter cell with the pure solvent (blank) and place it in the instrument.

Zero the instrument according to the manufacturer's instructions.

Sample Measurement:

Rinse the polarimeter cell with a small amount of the prepared Boc-L-phenylglycine

solution.

Fill the cell with the sample solution, ensuring no air bubbles are present in the light path.

Place the filled cell in the polarimeter and record the observed rotation (α).

Calculation of Specific Rotation: The specific rotation ([α]) is calculated using the following

formula: [α] = α / (l × c) where:

α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in grams per milliliter (g/mL).

Mandatory Visualization
As the literature search did not yield any specific signaling pathways, complex experimental

workflows, or logical relationships directly involving Boc-L-phenylglycine that would be suitable

for representation with a Graphviz diagram, no such diagram is included in this guide. The

primary application of Boc-L-phenylglycine is as a building block in chemical synthesis, which is

a linear and well-understood process not typically represented by such diagrams.

The following diagram illustrates a generalized workflow for the determination of physical

properties as described in this guide.
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Workflow for Physical Property Determination
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Caption: Generalized workflow for determining the melting point and optical rotation of a

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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